N-((5-methylisoxazol-3-yl)methyl)-2-(pyrimidin-2-ylthio)acetamide

• IUPAC Name: N-[(5-methyl-1,2-oxazol-3-yl)methyl]-2-pyrimidin-2-ylsulfanylacetamide
• InChI: InChI=1S/C11H12N4O2S/c1-8-5-9(15-17-8)6-14-10(16)7-18-11-12-3-2-4-13-11/h2-5H,6-7H2,1H3,(H,14,16)
• InChI Key: CITIIIFTUSEITO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)CNC(=O)CSC2=NC=CC=N2
• Molecular Formula: C11H12N4O2S
• Molecular Weight: 264.31 g/mol

Description

N-((5-methylisoxazol-3-yl)methyl)-2-(pyrimidin-2-ylthio)acetamide, also known as MIPTA, is a chemical compound that has gained significant interest in scientific research due to its potential therapeutic applications. MIPTA is a member of the thioacetamide family and is a potent inhibitor of protein tyrosine phosphatases (PTPs).

Scientific Research Applications

Antitumor Activity

• Dihydrofolate Reductase Inhibitors

  Compounds with a structure similar to N-((5-methylisoxazol-3-yl)methyl)-2-(pyrimidin-2-ylthio)acetamide have been investigated for their inhibitory activity against dihydrofolate reductase (DHFR), a key enzyme in the folate pathway, showing potential antitumor properties (Gangjee et al., 2000).

• Anticancer Effects

  Some derivatives have shown significant anticancer activity, both in vitro and in vivo, suggesting their potential use as cancer treatment agents (Su et al., 1986).

Antimicrobial and Antifungal Properties

• Anticandidal Agents

  Derivatives of N-((5-methylisoxazol-3-yl)methyl)-2-(pyrimidin-2-ylthio)acetamide have been synthesized and tested for their efficacy against various Candida species, showing promising results as antifungal agents (Kaplancıklı, 2011).

• Broad-Spectrum Antimicrobial Activity

  Some isoxazole-substituted derivatives have displayed good antimicrobial properties against various bacterial and fungal strains (Marri et al., 2018).

Miscellaneous Biological Activities

• Anti-Inflammatory and Analgesic Properties

  Certain synthesized derivatives have shown significant anti-inflammatory and analgesic activities, comparable to standard drugs (Rajanarendar et al., 2012).

• Radioligand Imaging with PET

  Pyrazolo[1,5-a]pyrimidineacetamide derivatives, structurally related to N-((5-methylisoxazol-3-yl)methyl)-2-(pyrimidin-2-ylthio)acetamide, have been developed for in vivo imaging using positron emission tomography (PET), providing valuable tools for biological and medical research (Dollé et al., 2008).

• Cytotoxic Activity

  Some derivatives have been evaluated for their cytotoxic activity against various cancer cell lines, demonstrating the potential for further development as anticancer agents (Al-Sanea et al., 2020).